molecular formula C10H7F3N2O2 B8646205 7-methoxy-3-(trifluoromethyl)quinoxalin-2(1H)-one

7-methoxy-3-(trifluoromethyl)quinoxalin-2(1H)-one

Cat. No.: B8646205
M. Wt: 244.17 g/mol
InChI Key: OIXGQCZTGBKEGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-methoxy-3-(trifluoromethyl)quinoxalin-2(1H)-one is a useful research compound. Its molecular formula is C10H7F3N2O2 and its molecular weight is 244.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7F3N2O2

Molecular Weight

244.17 g/mol

IUPAC Name

7-methoxy-3-(trifluoromethyl)-1H-quinoxalin-2-one

InChI

InChI=1S/C10H7F3N2O2/c1-17-5-2-3-6-7(4-5)15-9(16)8(14-6)10(11,12)13/h2-4H,1H3,(H,15,16)

InChI Key

OIXGQCZTGBKEGV-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)N=C(C(=O)N2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-methoxybenzene-1,2-diamine (2.00 g, 14.5 mmol) and ethyl trifluoropyruvate (2.47 g, 14.5 mmol) in absolute EtOH (30 mL) was refluxed overnight. The mixture was cooled to room temperature and diluted with EtOAc (300 mL), washed with water (100 mL×2), dried over Na2SO4 and concentrated in vacuo. The residue was purified by column chromatography on silica gel to give 6-methoxy-3-(trifluoromethyl)quinoxalin-2(1H)-one (1.50 g, yield 42%) as solid (also obtained 7-methoxy-3-(trifluoromethyl)quinoxalin-2(1H)-one (600 mg, yield 17%)).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
2.47 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step Two

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